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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address RNase
contamination in siRNA experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of RNase contamination in a laboratory setting?

Al: Ribonucleases (RNases) are ubiquitous enzymes that degrade RNA and can be introduced
into an experiment from various sources. The most common sources include:

e Human contact: Skin, hair, and bodily fluids like perspiration are rich in RNases.[1][2][3][4]
Ungloved hands are a major source of contamination.[3]

e Environment: Dust particles, aerosols generated from pipetting, and microorganisms in the
air and on lab surfaces can carry RNases.[1][3][5]

» Reagents and Solutions: Aqueous solutions, buffers, and even high-quality water can
become contaminated with RNases if not handled properly.[1][3][5]
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» Laboratory Equipment: Non-certified plasticware, glassware, and electrophoresis tanks can
harbor RNases.[2][3][6] Autoclaving alone is not always sufficient to inactivate all RNases.[3]

[6]
Q2: How can | prevent RNase contamination in my siRNA experiments?
A2: Preventing RNase contamination requires a multi-faceted approach:

e Personal Protective Equipment (PPE): Always wear gloves and change them frequently,
especially after touching common surfaces like doorknobs or keyboards.[1][2][5]

o Designated Workspace: Maintain a separate area dedicated to RNA work to minimize cross-
contamination.[1][5][6]

o Use of Certified RNase-Free Products: Whenever possible, use sterile, disposable
plasticware and pipette tips that are certified to be RNase-free.[1][5][6][7]

e Proper Decontamination: Treat non-disposable items and work surfaces with appropriate
decontamination agents.[1][5][6]

¢ RNase Inhibitors: Consider adding RNase inhibitors to your experimental reactions to protect
your RNA from any residual RNase activity.[1][5][7]

Q3: What methods can be used to detect RNase contamination?
A3: Several methods are available to detect RNase activity in your samples or reagents:

o Fluorescence-Based Assays: These are highly sensitive methods that use a fluorescently
labeled RNA substrate.[8][9] When an RNase is present, it cleaves the substrate, leading to
an increase in fluorescence that can be measured.[8][9]

o Gel Electrophoresis: Incubating a sample with an RNA standard and then running it on an
agarose gel can reveal RNase activity.[10] Degradation of the RNA, observed as smearing or
a decrease in band intensity, indicates the presence of RNases.[10]

o Commercial Kits: Several commercially available kits, such as the RNaseAlert™ QC System,
provide a rapid and sensitive means of detecting RNase activity.[8][9]
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Q4: How can | eliminate RNase contamination from my lab equipment and solutions?
A4: Various methods can be employed to remove RNase contamination:

o Baking: Glassware and metalware can be baked at high temperatures (e.g., 180°C or higher
for several hours) to inactivate RNases.[1][2][5][6]

o Chemical Decontamination: Surfaces and non-autoclavable equipment can be treated with
commercially available RNase decontamination solutions (e.g., RNaseZap™).[3][11][12]
Hydrogen peroxide (3%) can be used for polycarbonate or polystyrene materials.[1]

o DEPC Treatment: Water and some buffers can be treated with diethylpyrocarbonate (DEPC)
to inactivate RNases.[1][5] However, DEPC is a suspected carcinogen and cannot be used
with certain reagents like Tris buffers.[1][3] It's crucial to autoclave DEPC-treated solutions to
remove any remaining DEPC.[1][5]

Troubleshooting Guide

Problem: My siRNA experiment failed, and | suspect RNase contamination. How can |
troubleshoot this?

Solution: A systematic approach can help you identify the source of contamination and prevent
future failures. Follow these steps:

Step 1: Assess the Integrity of Your RNA

Before proceeding, it's crucial to confirm that your siRNA and target RNA are intact. This can
be done by running an aliquot on a denaturing agarose gel.[7] Sharp, clear bands indicate
intact RNA, while smeared or absent bands suggest degradation.

Step 2: Isolate the Source of Contamination

If RNA degradation is confirmed, the next step is to pinpoint the source of the RNase
contamination. This can be achieved by systematically testing each component of your
experiment.

Experimental Protocols
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Protocol 1: Preparing an RNase-Free Workspace

» Designate a specific area for RNA work only to prevent cross-contamination.[1][6]

o Clean all surfaces (benchtops, pipettors, centrifuges) with an RNase decontamination
solution (e.g., RNaseZap™) followed by a rinse with RNase-free water.[6][12]

» Use dedicated equipment (pipettors, tube racks) for RNA work.[2][7]

o Wear fresh gloves at all times and change them frequently.[1][2][7]

Protocol 2: Detecting RNase Activity Using a
Fluorescence-Based Assay

This protocol is a general guideline based on commercially available kits like RNaseAlert™.

» Prepare the reaction: In a microfuge tube, combine the RNase-free buffer, the fluorescently
labeled RNA substrate, and your test sample (e.g., water, buffer, or purified enzyme).

 Incubate: Place the tube at 37°C for the time specified in the kit's manual (typically 30-60
minutes).[8]

e Visualize: Use a UV transilluminator or a handheld UV light to observe the fluorescence. An
increase in fluorescence compared to a negative control indicates the presence of RNase
activity.[8]

o (Optional) Quantify: For a more quantitative result, use a fluorometer to measure the
fluorescence intensity.[8][9]

Data Presentation

Table 1: Comparison of Common RNase Decontamination Methods
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Caption: Workflow for conducting an siRNA experiment in an RNase-free environment.
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Caption: Troubleshooting flowchart for a failed sSiIRNA experiment due to suspected RNase
contamination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.neb.com/en/tools-and-resources/video-library/avoiding-rnase-contamination
https://www.goldbio.com/blogs/articles/how-do-i-prevent-rnase-contamination-of-my-proteinase-k
https://www.thermofisher.com/tw/zt/home/references/ambion-tech-support/nuclease-enzymes/general-articles/ten-sources-of-rnase-contamination.html
https://www.thermofisher.com/tw/zt/home/references/ambion-tech-support/nuclease-enzymes/general-articles/ten-sources-of-rnase-contamination.html
https://www.thermofisher.com/hk/en/home/references/ambion-tech-support/nuclease-enzymes/general-articles/the-basics-rnase-control.html
https://www.neb.com/en-us/tools-and-resources/usage-guidelines/avoiding-ribonuclease-contamination
https://lifescience.roche.com/global/en/article-listing/article/precautions-for-handling-of-rna.html
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0012619_Guidelines_to_Avoid_RNase_Contamination_UG.pdf
https://www.thermofisher.com/sg/en/home/life-science/dna-rna-purification-analysis/rna-extraction/rna-extraction-products/rnase-detection.html
https://www.thermofisher.com/sg/en/home/references/ambion-tech-support/nuclease-enzymes/tech-notes/measuring-rnase-activity-.html
https://www.thermofisher.com/sg/en/home/references/ambion-tech-support/nuclease-enzymes/tech-notes/measuring-rnase-activity-.html
https://www.bostonbioproducts.com/reagent-quality-control-testing/rnase-testing/
https://www.thermofisher.com/tw/zt/home/life-science/dna-rna-purification-analysis/rna-extraction/rna-extraction-products/rnase-decontamination.html
https://www.niehs.nih.gov/research/resources/protocols/extraction/cleaning
https://www.niehs.nih.gov/research/resources/protocols/extraction/cleaning
https://www.benchchem.com/product/b12420250/docs#technical-support-center-managing-rnase-contamination-in-sirna-experiments
https://www.benchchem.com/product/b12420250/docs#technical-support-center-managing-rnase-contamination-in-sirna-experiments
https://www.benchchem.com/product/b12420250/docs#technical-support-center-managing-rnase-contamination-in-sirna-experiments
https://www.benchchem.com/product/b12420250/docs#technical-support-center-managing-rnase-contamination-in-sirna-experiments
https://www.benchchem.com/product/b12420250?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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